Cas no 2503202-24-0 (3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride)

• Product Name: 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride
• CAS No: 2503202-24-0
• MF: C₇H₁₁Cl₂FN₂
• MW: 213.080043077469
• MDL: MFCD32859704
• CID: 5462154
• PubChem ID: 154814570
• Update Time: 2025-05-20

3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride
• Z4655253288
• 1,2-Benzenediamine, 3-fluoro-5-methyl-, hydrochloride (1:2)

• MDL： MFCD32859704
• Inchi： 1S/C7H9FN2.2ClH/c1-4-2-5(8)7(10)6(9)3-4;;/h2-3H,9-10H2,1H3;2*1H
• InChI Key： LEHISWJANWWOKE-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CC(C)=CC(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 52

Additional information on 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride

Professional Introduction to 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride (CAS No. 2503202-24-0)

3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2503202-24-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aromatic diamines, characterized by its molecular structure featuring a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 5-position, with amino groups attached at the 1 and 2 positions. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The importance of 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride lies in its versatile applications across multiple domains of medicinal chemistry. The presence of both fluorine and methyl substituents imparts unique electronic and steric properties to the molecule, which are highly desirable in designing molecules with enhanced binding affinity and metabolic stability. These attributes have positioned this compound as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride and its derivatives. The fluorine atom, known for its ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance, has been extensively studied in drug design. Similarly, the methyl group contributes to the molecule's overall shape and interaction with biological targets. This combination has made it a focal point for researchers aiming to develop innovative treatments for various diseases.

One of the most compelling areas of research involving 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride is its role in anticancer therapy. Studies have demonstrated that aromatic diamines can exhibit potent inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The specific substitution pattern of 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride allows for fine-tuning of interactions with these targets, leading to the development of promising candidates for oncological applications. For instance, modifications based on this scaffold have shown activity against tyrosine kinases, which are critical drivers of tumor growth and progression.

Moreover, the compound has been investigated for its potential in antimicrobial and antiviral contexts. The unique structural features of 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride enable it to disrupt essential biological processes in pathogens, making it a candidate for developing new classes of antimicrobial agents. Preliminary studies have highlighted its efficacy against certain resistant strains of bacteria and viruses, suggesting that further exploration could yield breakthroughs in combating infectious diseases.

The synthetic methodologies for preparing 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride are also an area of active research. Given its significance in drug development, optimizing synthetic routes to achieve high yields and purity is crucial. Recent advances in catalytic processes and green chemistry principles have enabled more efficient production methods for this compound. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable chemical manufacturing.

In conclusion, 3-fluoro-5-methylbenzene-1,2-diamine dihydrochloride (CAS No. 2503202-24-0) represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile applications make it indispensable for developing novel therapeutics across various therapeutic areas. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to play an even greater role in advancing medical science and improving patient outcomes.